(5-(thiophen-2-yl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate

• IUPAC Name: (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 3-(2,4-dioxopyrimidin-1-yl)propanoate
• InChI: InChI=1S/C15H13N3O5S/c19-13-3-5-18(15(21)16-13)6-4-14(20)22-9-10-8-11(23-17-10)12-2-1-7-24-12/h1-3,5,7-8H,4,6,9H2,(H,16,19,21)
• InChI Key: WMSNOPQYWZTQKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)COC(=O)CCN3C=CC(=O)NC3=O
• Molecular Formula: C15H13N3O5S
• Molecular Weight: 347.3 g/mol

Description

(5-(thiophen-2-yl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate is a useful research compound. Its molecular formula is C15H13N3O5S and its molecular weight is 347.35. The purity is usually 95%.
BenchChem offers high-quality (5-(thiophen-2-yl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-(thiophen-2-yl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitumor Activities

Research has shown the synthesis and evaluation of novel compounds with structural similarities, demonstrating significant antimicrobial and antitumor activities. For example, compounds synthesized from thiophene derivatives have been evaluated for their antimicrobial properties against various bacterial and fungal strains, showing potential as novel antimicrobial agents (Patel & Patel, 2017). Additionally, pyrimidine derivatives synthesized from thiophene and isoxazole compounds have shown promising antitumor activities, suggesting their potential in cancer therapy (Xiong Jing, 2011).

Synthesis of Novel Compounds

The synthesis of novel compounds using thiophene and isoxazole derivatives as starting materials has been a focus of recent research. These studies explore the chemical synthesis, structural characterization, and potential applications of these compounds. For instance, the synthesis of novel isoxazolyl pyrimido[4,5-b]quinolines and chromeno[2,3-d]pyrimidin-4-ones has been reported, with evaluations of their antimicrobial, anti-inflammatory, and analgesic activities (Rajanarendar et al., 2012).

Mesomorphic Properties

The design and synthesis of chiral benzoates and fluorobenzoates with direct SmCA*-Iso phase transition have been investigated, highlighting the mesomorphic properties of these compounds. This research contributes to the field of liquid crystals, offering insights into the phase behavior and potential applications of these materials in displays and other technologies (Milewska et al., 2015).